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Compound of Interest

Compound Name: Oxaloglutarate

Cat. No.: B1219020

Application Notes

The 2-oxoglutarate dehydrogenase complex (OGDHCc), also known as the a-ketoglutarate
dehydrogenase complex, is a critical enzyme assembly located in the mitochondrial matrix. It
catalyzes the conversion of a-ketoglutarate (2-oxoglutarate) to succinyl-CoA and NADH, a key
regulatory step in the tricarboxylic acid (TCA) cycle.[1][2] The activity of OGDHc is a crucial
indicator of mitochondrial function and cellular metabolism. Dysregulation of OGDH activity has
been implicated in various neurodegenerative diseases, cancers, and metabolic disorders.[3][4]
This document provides detailed protocols for measuring OGDH activity, aimed at researchers,
scientists, and drug development professionals.

The primary methods for determining OGDH activity involve monitoring the production of
NADH, either directly through spectrophotometry or through coupled enzyme assays that result
in a colorimetric or fluorescent signal. The choice of assay depends on the sample type,
required sensitivity, and available equipment.

It is important to distinguish between assays that measure OGDH activity and those that
quantify OGDH protein levels, such as ELISA.[5][6] While ELISA can determine the amount of
enzyme present, it does not provide information about its functional state.

Quantitative Data Summary

The kinetic properties of the OGDH complex can vary depending on the source of the enzyme
and the specific conditions of the assay. The following table summarizes key quantitative data
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for OGDH activity.

Parameter

Value

Organism/Tissue

Notes

Km for 2-oxoglutarate

0.14 +0.04 mM

Azotobacter vinelandii

[7]

0.15 mM Azotobacter vinelandii  [1]
Km for CoA 0.014 mM Azotobacter vinelandii  [1]
Km for NAD+ 0.17 mM Azotobacter vinelandii  [1]
Vmax 9 £+ 3 umol-min-1-mg-1  Azotobacter vinelandii  [7]
The optimal pH for
) General (Glutamate dehydrogenase
Optimal pH ~7.8 )
Dehydrogenase) enzymes is often
slightly alkaline.[8]
Enzyme activity is
temperature-
] General (Glutamate dependent, with a
Optimal Temperature 50-55 °C

Dehydrogenase) notable decrease at
higher temperatures
due to denaturation.[8]

High expression in
Tissue Distribution heart, kidney, and Human [9]

other metabolically

active tissues.

Signaling and Regulation of OGDH

The activity of the OGDH complex is tightly regulated by the energy state of the cell. It is

allosterically activated by ADP and Ca2+ and inhibited by its products, NADH and succinyl-

CoA, as well as by ATP.[2][7] This regulation ensures that the rate of the TCA cycle is matched

to the cell's energy demands. The OGDH complex is also a target of oxidative stress, and its

activity can be modulated by the cellular redox state.[7] Recent studies have also implicated

OGDH in the regulation of signaling pathways such as the MAPK pathway.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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